Cas no 132866-07-0 (1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate)

• Product name: 1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
• CAS No: 132866-07-0
• MF: C₃₃H₅₀O₆
• MW: 542.746510982513
• CID: 1236149
• PubChem ID: 71341031

1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
• benzoic acid,8-(2-octylcyclopropyl)octane-1,2-diol
• 132866-07-0
• DTXSID40768056
• Benzoic acid--8-(2-octylcyclopropyl)octane-1,2-diol (2/1)

• Inchi： InChI=1S/C19H38O2.2C7H6O2/c1-2-3-4-5-6-9-12-17-15-18(17)13-10-7-8-11-14-19(21)16-20;2*8-7(9)6-4-2-1-3-5-6/h17-21H,2-16H2,1H3;2*1-5H,(H,8,9)
• InChI Key： IMYXXBUVBFBXBY-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1CC1CCCCCCC(CO)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 542.3609
• Monoisotopic Mass: 542.36073931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 17
• Complexity: 333
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06